(6-Methyl-3-methylsulfanyl-5-oxo-1,2,4-triazin-4-yl)methyl 3,5-dimethylbenzoate

• IUPAC Name: (6-methyl-3-methylsulfanyl-5-oxo-1,2,4-triazin-4-yl)methyl 3,5-dimethylbenzoate
• InChI: InChI=1S/C15H17N3O3S/c1-9-5-10(2)7-12(6-9)14(20)21-8-18-13(19)11(3)16-17-15(18)22-4/h5-7H,8H2,1-4H3
• InChI Key: DLGHMTFFXXFCFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)OCN2C(=O)C(=NN=C2SC)C)C
• Molecular Formula: C15H17N3O3S
• Molecular Weight: 319.4 g/mol
• CAS No.: 877642-64-3

Description

(6-Methyl-3-methylsulfanyl-5-oxo-1,2,4-triazin-4-yl)methyl 3,5-dimethylbenzoate is a useful research compound. Its molecular formula is C15H17N3O3S and its molecular weight is 319.38. The purity is usually 95%.
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Scientific Research Applications

Larvicidal and Antimicrobial Activities

One study explores the preparation of novel 3-tert-butyl-7-benzyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-ones derivatives by condensing 4-amino-6-tert-butyl-3-sulfanyl-1,2,4-triazin-5(4H)-one with various substituted phenyl acetic acids. These derivatives exhibited significant growth inhibition (antimicrobial) property against certain bacterial and fungal pathogens and were also screened for their mosquito larvicidal activity, showcasing their potential in pest control and disease prevention efforts (C. Kumara et al., 2015).

Synthesis and Modification Techniques

The chemical modification of 3-phenyl-4,5-dihydro-1,2,4-triazin-6(1H)-ones through reactions with phosphoruspentasulfide and methylation processes has been reported. These modifications aim at generating new compounds with potentially useful biological activities or as intermediates for further chemical synthesis (D. J. Collins et al., 2000).

Fungicidal Activity

A study on the facile synthesis of 6-hetaryl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles and 7-hetaryl[1,3,4]thiadiazolo[2,3-c][1,2,4]triazines revealed their fungicidal activity. These compounds were synthesized through condensation processes and tested for their effectiveness against various fungi, suggesting their potential use in agricultural fungicides (E. M. El-Telbani et al., 2007).

Inhibitors of Enzymatic Activity

Research on the synthesis of C-ribosyl imidazo[2,1-f][1,2,4]triazines as inhibitors of adenosine and AMP deaminases provides insights into the potential therapeutic applications of triazine derivatives. These compounds were evaluated for their ability to inhibit enzymes involved in nucleoside metabolism, indicating their relevance in the development of new drugs (P. Dudfield et al., 1999).